
A Comprehensive Technical Guide to Pyraflufen-
ethyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyraflufen-ethyl

Cat. No.: B041820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the herbicide Pyraflufen-ethyl, including

its chemical identity, mechanism of action, and other pertinent data for research and

development.

Chemical Identification and Nomenclature
Pyraflufen-ethyl is a selective contact herbicide belonging to the phenylpyrazole class of

chemicals. It is the ethyl ester of the active acid, pyraflufen.[1]

Identifier Value

CAS Number 129630-19-9[2][3][4]

IUPAC Name

ethyl {2-chloro-5-[4-chloro-5-

(difluoromethoxy)-1-methyl-1H-pyrazol-3-yl]-4-

fluorophenoxy}acetate[5]

Alternate IUPAC Name

ethyl 2-[2-chloro-5-[4-chloro-5-

(difluoromethoxy)-1-methylpyrazol-3-yl]-4-

fluorophenoxy]acetate[2]

Chemical Formula C15H13Cl2F3N2O4[2][6]

Molecular Weight 413.18 g/mol [1]
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Mechanism of Action
Pyraflufen-ethyl functions as a protoporphyrinogen oxidase (PPO) inhibitor. PPO is a key

enzyme in the chlorophyll and heme biosynthesis pathways in plants. The inhibition of this

enzyme leads to an accumulation of protoporphyrinogen IX. In the presence of light, this

accumulation results in the peroxidation of cell membrane lipids, causing rapid cell membrane

destruction and ultimately, plant necrosis.

Physicochemical Properties
Property Value

Physical State Powder, Cream colored, Odorless

Melting Point 126.4–127.2 °C[1]

Vapor Pressure 1.6 × 10⁻⁸ Pa (25 °C)

Water Solubility 0.082 mg/L (20 °C) (practically insoluble)[1]

LogP
Data available, but specific value not

consistently reported across sources.

Experimental Protocols
Detailed experimental protocols for the toxicological and environmental evaluation of

Pyraflufen-ethyl are maintained by regulatory bodies such as the Australian Pesticides and

Veterinary Medicines Authority (APVMA). Full technical evaluation reports covering toxicology,

occupational health and safety, residues in food, and environmental aspects are available upon

request from the APVMA. These reports would contain the detailed methodologies for the key

experiments conducted for its registration.

Signaling Pathway and Logic
The following diagram illustrates the mechanism of action of Pyraflufen-ethyl as a PPO

inhibitor.
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Caption: Mechanism of action of Pyraflufen-ethyl.

Experimental Workflow Example
The following diagram outlines a general workflow for assessing the herbicidal efficacy of

Pyraflufen-ethyl.
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Caption: General workflow for herbicidal efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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